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Compound of Interest

Compound Name: 1-(2-Aminoacetyl)piperidin-4-one
Cat. No.: B7913905
Get Quote
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Introduction & Chemical Identity

¢ |[UPAC Name: 1-(2-Aminoacetyl)piperidin-4-one

Common Names: 1-Glycyl-4-piperidone; 4-Oxo-1-piperidineacetamide

Molecular Formula: C7H12N20:2

Molecular Weight: 156.18 g/mol (Free Base)

Key Functional Groups: Ketone (C4), Primary Amine (Glycyl), Tertiary Amide (Linker).

Expert Insight: This molecule is rarely isolated as a free base due to the potential for
intermolecular Schiff base formation between the primary amine of one molecule and the
ketone of another. It is standard practice to handle this compound as a stable salt (e.g.,
Hydrochloride or Trifluoroacetate). The data below reflects the Hydrochloride Salt (HCI) form
unless otherwise noted.

Synthesis & Preparation Protocol
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To ensure the integrity of the spectroscopic data, the compound must be synthesized via a
controlled route that prevents self-condensation.

Methodology: Solution-Phase Coupling

e Coupling: React N-Boc-Glycine (1.0 eq) with 4-Piperidone Hydrochloride (1.0 eq) using
EDC.HCI (1.2 eq) and HOBt (1.2 eq) in DMF/DCM with DIPEA (3.0 eq).

e Workup: Wash with citric acid (5%) and NaHCOs (sat). Isolate the Boc-protected
intermediate (tert-butyl (2-(4-oxopiperidin-1-yl)-2-oxoethyl)carbamate).

o Deprotection: Treat the intermediate with 4M HCI in Dioxane for 1 hour at room temperature.

« |solation: Precipitate with diethyl ether to obtain 1-(2-aminoacetyl)piperidin-4-one
hydrochloride as a white hygroscopic solid.

Synthesis Workflow Diagram

N-Boc-Glycine ) Amide Coupling ) Boc-Protected ) Deprotection ) 1-(2-Aminoacetyl)
+ 4-Piperidone HCI (EDC/HOBLt, DIPEA) Intermediate (4M HCl/Dioxane) piperidin-4-one HCI

Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway ensuring isolation of the stable hydrochloride salt.

Spectroscopic Profiling (NMR & IR)
A. Infrared Spectroscopy (FT-IR)

The IR spectrum provides a rapid diagnostic for the integrity of the two carbonyl systems. The
key is distinguishing the ketone from the amide.
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Functional Group

Wavenumber
(cm™)

Intensity

Assignment/Notes

Amine (NHs*)

2800-3200

Broad, Strong

Broad ammonium
band (N-H stretch)
overlapping C-H

stretches.

Ketone (C=0)

1715-1725

Strong

Characteristic 6-
membered ring
ketone. Distinct from
amide.[1]

Amide | (C=0)

1645-1665

Strong

Tertiary amide
carbonyl. Lower
frequency than

ketone.

Amide Il (N-H)

~1550

Medium

N-H bending (if

coupled), less distinct
in tertiary amides but
visible from the glycyl

amine.

Diagnostic Check: If the band at 1720 cm~1 is absent, the ketone may have formed a hydrate
(common in aqueous conditions) or reacted (Schiff base).

B. IH NMR Spectroscopy (400 MHz, DMSO-ds)

The *H NMR spectrum is complex due to amide rotamerism. The restricted rotation around the
N-C(O) bond renders the piperidine ring protons magnetically non-equivalent, often resulting in
broad or doubled signals.

Reference Spectral Profile:
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Assignment &

Position Shift (6 ppm) Multiplicity Integration Structural
Logic
Ammonium
. protons
NHs* 8.00-8.30 Broad Singlet 3H

(exchangeable
with D20).

Deshielded by
the adjacent
carbonyl and
Glycyl a-CH:2 3.85-3.95 Singlet (or m) 2H ammonium. May
appear as a split
signal due to

rotamers.

Protons adjacent
Pip-C2/C6 (eq) 3.70-3.80 Multiplet 2H to amide nitrogen

(equatorial).

Protons adjacent
Pip-C2/C6 (ax) 3.50-3.60 Multiplet 2H to amide nitrogen

(axial).

Protons adjacent
to ketone. Often
Pip-C3/C5 2.40-2.55 Multiplet 4H overlaps with
DMSO solvent
peak (2.50 ppm).

Expert Interpretation of Rotamers: Unlike simple piperidines, the N-acyl group creates two
distinct environments for the piperidine ring protons (syn and anti to the carbonyl oxygen).

o Observation: You may see the Glycyl-CH: signal split into two unequal singlets (e.g., ratio
3:1) or appear broadened.

» Validation: Running the NMR at elevated temperature (e.g., 80°C) will cause these signals to
coalesce into sharp averages as rotation becomes fast on the NMR timescale.
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C. 13C NMR Spectroscopy (100 MHz, DMSO-de)

The 13C spectrum provides the most definitive confirmation of the carbon skeleton.

Carbon Shift (6 ppm) Type Assignment
Diagnostic signal.
C4 (Ketone) 206.5 - 207.5 Quaternary ]
Most downfield peak.
Glycyl C=0 165.0 — 166.0 Quaternary Amide carbonyl.
Alpha-carbon of the
Glycyl a-C 39.5-40.5 Secondary (CHz2) ) )
glycine moiety.
Nitrogen-adjacent
, carbons. May appear
Pip-C2/C6 42.0-44.0 Secondary (CHz2)
as double peaks
(rotamers).
) Ketone-adjacent
Pip-C3/C5 39.0-40.0 Secondary (CHz)

carbons.

Quality Control & Validation Logic

To ensure the material is suitable for downstream applications (e.g., drug development), apply

this self-validating logic flow:

Spectral Logic Flowchart
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Analyze Sample
(1H NMR, DMSO-d6)

Is Broad Singlet
at ~8.0 ppm present?

Is C=0 peak at FAIL: Free Base/Dimer
~207 ppm (13C) present? (Loss of NH3 signal)

Are Piperidine signals FAIL: Ketone Hydrate
broad/split? (Peak at ~95 ppm)

PASS: Intact Salt Form

Click to download full resolution via product page

Figure 2: Logic flow for validating the structural integrity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.rsc.org [rsc.org]
e 2. 4-Piperidone synthesis [organic-chemistry.org]

 To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 1-(2-
Aminoacetyl)piperidin-4-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7913905/docs#technical-guide-spectroscopic-
profiling-of-1-2-aminoacetyl-piperidin-4-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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